Cas no 3028-97-5 (Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-ethyl-, iodide (1:1))

• Product Name: Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-ethyl-, iodide (1:1)
• CAS No: 3028-97-5
• MF: C₁₉H₂₁IN₂S
• MW: 436.352915525436
• CID: 314670
• PubChem ID: 9954685
• Update Time: 2025-04-19

Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-ethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-ethyl-, iodide (1:1)
• 4-[2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]-N,N-dimethylaniline,iodide
• 2-{(E)-2-[4-(Dimethylamino)phenyl]vinyl}-3-ethyl-1,3-benzothiazol-3-ium iodide
• benzothiazolium, 2-[(E)-2-[4-(dimethylamino)phenyl]ethenyl]-3-ethyl-, iodide (1:1)
• 3028-97-5
• SR-01000401322
• 2-(4-(Dimethylamino)styryl)-3-ethylbenzo[d]thiazol-3-iumiodide
• SR-01000401322-1
• 2-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-3-ethyl-1,3-benzothiazol-3-ium iodide
• DASBTI
• 2-(4-(Dimethylamino)styryl)-3-ethylbenzo[d]thiazol-3-ium iodide
• AKOS015958881
• (E)-2-(4-(Dimethylamino)styryl)-3-ethylbenzo[d]thiazol-3-ium iodide
• SCHEMBL7028402
• 192314-55-9
• EN300-22736532

• Inchi： 1S/C19H21N2S.HI/c1-4-21-17-7-5-6-8-18(17)22-19(21)14-11-15-9-12-16(13-10-15)20(2)3;/h5-14H,4H2,1-3H3;1H/q+1;/p-1
• InChI Key： IAPZNYCJPWCXDG-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2[N+](CC)=C1/C=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 414.8823
• Monoisotopic Mass: 436.04702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.4Ų

Experimental Properties

• PSA: 7.12

Benzothiazolium,2-[2-[4-(dimethylamino)phenyl]ethenyl]-3-ethyl-, iodide (1:1) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：